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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B1180586 Get Quote

CAS Number: 165074-00-0

This technical guide provides a comprehensive overview of 6-Epidemethylesquirolin D, a

natural product belonging to the abietane diterpenoid class of chemical compounds. This

document is intended for researchers, scientists, and drug development professionals

interested in the chemistry and potential therapeutic applications of novel natural products.

Chemical and Physical Properties
6-Epidemethylesquirolin D is a diterpenoid that was first isolated from the roots of Salvia

aspera. Its structure was elucidated through spectroscopic methods and X-ray analysis. The

fundamental chemical and physical properties of this compound are summarized in the table

below.

Property Value Source

CAS Number 165074-00-0 N/A

Molecular Formula C₂₀H₂₈O₅ N/A

Molecular Weight 348.44 g/mol N/A

Class Abietane Diterpenoid N/A

Natural Source
Salvia aspera, Euphorbia

ehracteolata
N/A
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Isolation and Synthesis
Natural Isolation
6-Epidemethylesquirolin D is a naturally occurring compound. The general workflow for its

isolation from plant material, as can be inferred from the initial discovery, is outlined below. This

process typically involves extraction, fractionation, and purification steps.

Plant Material (e.g., roots of Salvia aspera)

Solvent Extraction
(e.g., with methanol)

Solvent-Solvent Partitioning
(e.g., with hexane, chloroform, ethyl acetate)

Column Chromatography
(e.g., silica gel)

Further Purification
(e.g., preparative TLC, HPLC)

Isolated 6-Epidemethylesquirolin D

Click to download full resolution via product page

General workflow for the isolation of 6-Epidemethylesquirolin D.

Chemical Synthesis
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As of the latest literature review, no total synthesis of 6-Epidemethylesquirolin D has been

reported. The development of a synthetic route could provide greater access to this compound

for further research and potential therapeutic development.

Biological Activity and Mechanism of Action
Known Biological Activities of Abietane Diterpenoids
While there is a significant lack of specific biological data for 6-Epidemethylesquirolin D in the

published scientific literature, the broader class of abietane diterpenoids, to which it belongs, is

well-studied and known for a wide range of biological activities. These include:

Anticancer and Cytotoxic Effects: Many abietane diterpenoids have demonstrated potent

activity against various cancer cell lines.

Anti-inflammatory Properties: Inhibition of inflammatory pathways is a common characteristic

of this class of compounds.

Antimicrobial and Antiviral Activity: Abietane diterpenoids have shown efficacy against a

spectrum of bacteria, fungi, and viruses.

Antioxidant Capacity: Several compounds in this class are effective scavengers of free

radicals.

Postulated Signaling Pathways for Abietane
Diterpenoids
Based on the known activities of related abietane diterpenoids, several signaling pathways are

likely to be modulated by these compounds. The diagram below illustrates a generalized model

of potential pathways that could be investigated for 6-Epidemethylesquirolin D.
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To cite this document: BenchChem. [6-Epidemethylesquirolin D: A Technical Overview and
Future Research Outlook]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180586#6-epidemethylesquirolin-d-cas-number-
165074-00-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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